1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazine

• IUPAC Name: 4-(4-chlorophenyl)-2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C19H15Cl2F3N4S/c20-14-3-1-12(2-4-14)16-11-29-18(26-16)28-7-5-27(6-8-28)17-15(21)9-13(10-25-17)19(22,23)24/h1-4,9-11H,5-8H2
• InChI Key: HFMODXOHUMSDLU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=N2)C(F)(F)F)Cl)C3=NC(=CS3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H15Cl2F3N4S
• DSSTOX Substance ID: DTXSID001123095
• Molecular Weight: 459.3 g/mol
• CAS No.: 303150-12-1

Description

1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazine is a useful research compound. Its molecular formula is C19H15Cl2F3N4S and its molecular weight is 459.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Polyfunctional Substituted 1,3-Thiazoles in Cancer Treatment : A study highlighted the anticancer activity of polyfunctional substituted 1,3-thiazoles, which included compounds with a piperazine substituent. These compounds showed effectiveness against various cancer cell lines including lung, kidney, breast, and leukemia cells (Turov, 2020).

• 1,2,4-Triazine Derivatives Against Breast Cancer : Research on 1,2,4-triazine derivatives bearing piperazine amide moiety revealed promising antiproliferative agents against breast cancer cells. These compounds were compared with cisplatin, a known effective anticancer drug (Yurttaş et al., 2014).

• Thiadiazole-Based Anticancer Agents : A new series of thiadiazole-based compounds featuring piperazine heterocycles were synthesized and evaluated for their cytotoxic potential against cancer cell lines. Some compounds demonstrated high selective cytotoxicity towards cancerous cells over normal cells (El-Masry et al., 2022).

Antimicrobial Applications

• Piperazine and Triazolo-Pyrazine Derivatives for Antimicrobial Activity : New piperazine derivatives were synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains. One derivative showed superior antimicrobial growth inhibition against A. baumannii (Patil et al., 2021).

• Antibacterial Activity of 1,3,4-Thiadiazoles, 1,2,4-Triazoles, and 1,3,4-Oxadiazoles : A study synthesized novel compounds with a piperazine nucleus and screened them for antibacterial activity. Certain compounds showed moderate activity against bacteria like Bacillus Subtilis and Escherichia Coli (Deshmukh et al., 2017).

Anti-Inflammatory Applications

• Anti-Inflammatory Activity of Piperazine Derivatives : A study synthesized novel compounds with a bis-thiazole piperazine structure and evaluated their anti-inflammatory activity. Some compounds showed significant protection in vitro, with moderate activity observed in vivo (Ahmed et al., 2017).

Miscellaneous Applications

• Molecular Interaction Studies : A study conducted molecular interaction analysis of a piperazine-based antagonist with the CB1 cannabinoid receptor, indicating the significance of molecular structures in receptor binding and activity (Shim et al., 2002).

• Allosteric Enhancers of A1 Adenosine Receptor : Research on 2-amino-3-(4-chlorobenzoyl)-4-[N-(substituted) piperazin-1-yl]thiophenes as potent allosteric enhancers of the A1 adenosine receptor was conducted. The nature of the substituents on the phenyl ring had a significant influence on allosteric enhancer activity (Romagnoli et al., 2008).

Future Directions

Thiazole derivatives are a topic of ongoing research due to their diverse biological activities. Future research may focus on synthesizing new derivatives and investigating their properties and potential applications.

Mechanism of Action

Target of Action

Both thiazole and indole derivatives, which are structural components of the compound, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It can be inferred from the biological activities of similar compounds that it likely interacts with its targets to modulate their function, leading to changes in cellular processes .

Biochemical Pathways

Given the broad spectrum of biological activities associated with similar compounds, it is likely that this compound affects multiple biochemical pathways .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that this compound likely has a range of effects at the molecular and cellular levels .

Biochemical Analysis

Biochemical Properties

1-[4-(4-Chlorophenyl)-1,3-thiazol-2-yl]-4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazine plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, the thiazole ring in the compound is known for its ability to participate in electrophilic and nucleophilic substitution reactions, which can affect enzyme activity . The compound may also interact with proteins involved in signal transduction pathways, potentially altering their conformation and function.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For example, it may modulate the activity of kinases and phosphatases, leading to changes in phosphorylation states of key signaling molecules . Additionally, it can affect the expression of genes involved in cell cycle regulation, apoptosis, and metabolic pathways, thereby impacting cell proliferation and survival.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound can bind to active sites of enzymes, either inhibiting or activating their function . It may also interact with DNA or RNA, influencing gene expression and protein synthesis. The presence of the thiazole and pyridine rings allows for strong binding interactions with various biomolecules, enhancing its biochemical activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions but may degrade over time, leading to a decrease in its biochemical activity . Long-term exposure to the compound can result in sustained changes in cellular processes, such as altered gene expression and metabolic flux.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced enzyme activity and improved cellular function . At higher doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal metabolic processes. Threshold effects are often observed, where a specific dosage level triggers a significant change in the compound’s activity and effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels . The compound can influence the activity of key metabolic enzymes, such as those involved in glycolysis, the citric acid cycle, and oxidative phosphorylation. These interactions can lead to changes in energy production and overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported across cell membranes and distributed to various cellular compartments. Its localization and accumulation within specific tissues can influence its biochemical activity and effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Its presence in certain subcellular locations can enhance its interactions with biomolecules and influence cellular processes.